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Introduction
Sulfur monoxide (SO) is a highly reactive and unstable inorganic diatomic molecule.[1] Due to

its transient nature, it is primarily found in the gas phase and readily converts to disulfur dioxide

(S₂O₂) upon concentration or condensation.[2] The SO molecule possesses a triplet ground

electronic state (³Σ⁻), analogous to molecular oxygen, with two unpaired electrons.[2] This high

reactivity makes its study challenging, yet its potential role as a signaling molecule and a

synthon in organic chemistry has driven the development of various methods for its generation

and characterization. This technical guide provides an in-depth overview of the synthesis and

characterization of sulfur monoxide, with a focus on experimental protocols and quantitative

data for researchers in chemistry and drug development.

Physicochemical and Spectroscopic Properties of
Sulfur Monoxide
A summary of the key physicochemical and spectroscopic properties of sulfur monoxide is

presented in Table 1. This data is crucial for the identification and characterization of this

transient species.
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Property Value Reference

Molecular Formula SO [3]

Molar Mass 48.064 g·mol⁻¹ [3]

Appearance Colorless gas [3]

Ground Electronic State ³Σ⁻ [2]

S-O Bond Length (rₑ) 1.481 Å (148.1 pm) [2]

Fundamental Vibrational

Frequency
1138 cm⁻¹ [2]

Harmonic Vibrational

Frequency (ωₑ)
1150.791 cm⁻¹ [2]

Anharmonicity Constant (ωₑxₑ) 6.4096 cm⁻¹ [2]

Rotational Constant (Bₑ)
0.7208221 cm⁻¹ (21610.2

MHz)
[2]

Dipole Moment (μ) 1.55 D [4]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
5.01 kJ·mol⁻¹ [3]

Standard Molar Entropy

(S⦵₂₉₈)
221.94 J·K⁻¹·mol⁻¹ [3]

Table 1: Physicochemical and Spectroscopic Properties of Sulfur Monoxide. This table

summarizes key quantitative data for sulfur monoxide, essential for its experimental

identification.

Synthesis of Sulfur Monoxide
The high reactivity and instability of sulfur monoxide necessitate its in situ generation for most

experimental studies. Several methods have been developed, ranging from gas-phase

generation to the thermal decomposition of molecular precursors.
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This classical method involves passing a mixture of sulfur dioxide (SO₂) and sulfur vapor

through a glow discharge.[3] The electric discharge provides the energy to dissociate SO₂ and

facilitate the reaction with sulfur atoms to form SO.

Experimental Protocol:

A low-pressure mixture of sulfur dioxide and sulfur vapor is introduced into a discharge tube.

An electric discharge is initiated within the tube, leading to the formation of an unstable

colorless gas containing SO.[2][5]

The generated SO can be used directly for spectroscopic analysis or condensed at low

temperatures, where it forms an orange-red solid that slowly decomposes.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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